Cas no 2034452-63-4 (2-(1H-pyrazol-1-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}propanamide)

• Product Name: 2-(1H-pyrazol-1-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}propanamide
• CAS No: 2034452-63-4
• MF: C₁₆H₁₅N₇OS
• MW: 353.401600122452
• CID: 5354067
• Update Time: 2025-06-26

2-(1H-pyrazol-1-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide
• 2-pyrazol-1-yl-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide
• 2-(1H-pyrazol-1-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}propanamide

• Inchi： 1S/C16H15N7OS/c1-11(22-8-3-7-18-22)16(24)17-10-15-20-19-14-6-5-12(21-23(14)15)13-4-2-9-25-13/h2-9,11H,10H2,1H3,(H,17,24)
• InChI Key： VAGNKABVDKWSOM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC2=NN=C(CNC(C(C)N3C=CC=N3)=O)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 0.8
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 2-(1H-pyrazol-1-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}propanamide

Professional Introduction to Compound with CAS No. 2034452-63-4 and Product Name: 2-(1H-pyrazol-1-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}propanamide

Compound with the CAS number 2034452-63-4 and the product name 2-(1H-pyrazol-1-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}propanamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring multiple fused rings and functional groups, makes it a promising candidate for further exploration in drug discovery and molecular medicine.

The core structure of this compound includes a pyrazole moiety, which is known for its role in various pharmacological activities. Pyrazole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. In the context of 2-(1H-pyrazol-1-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}propanamide, the pyrazole ring is linked to a propanamide group, which further modulates its biological interactions. This connection introduces additional sites for potential interactions with biological targets, enhancing the compound's pharmacological profile.

Beyond the pyrazole component, the molecule incorporates a thiophene ring at the 6-position of a triazolopyridazine scaffold. Thiophene derivatives are well-documented for their role in various pharmaceutical applications, including antifungal and antiviral agents. The presence of both thiophene and triazolopyridazine moieties suggests that this compound may exhibit multiple modes of action, making it a versatile tool for investigating complex biological pathways.

The structural complexity of 2-(1H-pyrazol-1-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}propanamide also opens up possibilities for its use in designing novel drug candidates. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. These computational studies can guide experimental efforts by identifying potential binding sites on target proteins or enzymes. The integration of experimental data with computational predictions provides a robust framework for understanding the mechanism of action of this compound.

In recent years, there has been growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes and are often implicated in diseases such as cancer and inflammation. The multifaceted structure of 2-(1H-pyrazol-1-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}propanamide makes it a potential candidate for disrupting such interactions. By binding to specific PPIs, this compound could modulate signaling pathways involved in disease progression.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The introduction of the pyrazole ring followed by the attachment of the triazolopyridazine moiety requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and scalability. These improvements are crucial for translating laboratory discoveries into viable pharmaceuticals.

One of the most exciting aspects of studying compounds like 2-(1H-pyrazol-1-yl)-N-{[6-(thiophen-2-yli)-[1,2,4]triazolo[4,3-b]pyridazin--3--yi)methyl}propanamide is their potential to reveal new insights into biological processes. By investigating their effects on cellular systems, researchers can uncover novel mechanisms that contribute to health and disease. For instance, studying how this compound interacts with specific enzymes or receptors can provide valuable information about their function and regulation.

The development of new therapeutic agents often involves rigorous testing to assess their efficacy and safety profiles. Preclinical studies using cell-based assays and animal models are essential steps in this process. These studies help identify promising candidates for further development while minimizing risks associated with human trials. The unique structural features of 2-(1H-pyrazol--1--yi)-N-{[6-(thiophen--2--yi)--[]triazolo[]pyridazin--3--yi)methyl}propanamide make it an intriguing candidate for such studies.

In conclusion,2034452–63–4 is a structurally complex molecule with significant potential in pharmaceutical research. Its combination of known pharmacophores—such as pyrazole,thiophene, and triazolopyridazine—makes it a versatile tool for exploring new therapeutic strategies. As research continues to uncover more about its biological activities,this compound is likely to play an important role in advancing our understanding of disease mechanisms and developing novel treatments.